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Compound of Interest

Compound Name: O-succinylbenzoyl-CoA

Cat. No.: B15598989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of MenE (o-succinylbenzoyl-CoA
synthetase), a critical enzyme in the bacterial menaquinone (vitamin K2) biosynthesis pathway.

Menaquinone is an essential component of the electron transport chain in most bacteria,

playing a vital role in cellular respiration and energy production.[1][2][3] The absence of this

pathway in humans makes its constituent enzymes, including MenE, attractive targets for the

development of novel antibacterial agents.[1][4]

The Menaquinone Biosynthesis Pathway: An
Overview
Bacteria synthesize menaquinone from chorismate through a series of enzymatic reactions.[2]

[5] This pathway involves several key enzymes, designated MenA through MenH, which work

in concert to build the characteristic naphthoquinone head group of menaquinone.[1][2] MenE

catalyzes a crucial activation step midway through this pathway, preparing the substrate for the

subsequent ring closure reaction. The overall pathway is essential for the survival of many

pathogenic bacteria, including Mycobacterium tuberculosis and Staphylococcus aureus.[2][5][6]
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reaction coupling measurement MenE Reaction:
OSB + ATP + CoA → OSB-CoA + AMP + PPi

Myokinase:
AMP + ATP → 2 ADP

AMP

Pyruvate Kinase:
ADP + PEP → ATP + Pyruvate

ADP

Lactate Dehydrogenase:
Pyruvate + NADH → Lactate + NAD+

Pyruvate

Monitor NADH decrease
at 340 nm

NADH consumption

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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